BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for MI-1904
Stock Solution Preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MI-1904

Cat. No.: B15565730

For Researchers, Scientists, and Drug Development Professionals

Introduction

MI-1904 is a small molecule inhibitor of matriptase (also known as ST14) and transmembrane
protease, serine 2 (TMPRSS2). These proteases are involved in the activation of various viral
envelope proteins, including that of influenza virus. By inhibiting these host cell proteases, MI-
1904 can block the cleavage of viral glycoproteins, a crucial step for viral entry into host cells
and subsequent replication. These application notes provide detailed protocols for the
preparation, storage, and use of MI-1904 stock solutions for in vitro research applications.

MI-1904: Chemical and Physical Properties

A summary of the key chemical and physical properties of MI-1904 is provided in the table
below. This information is essential for accurate preparation of stock solutions and for
understanding the compound's characteristics.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15565730?utm_src=pdf-interest
https://www.benchchem.com/product/b15565730?utm_src=pdf-body
https://www.benchchem.com/product/b15565730?utm_src=pdf-body
https://www.benchchem.com/product/b15565730?utm_src=pdf-body
https://www.benchchem.com/product/b15565730?utm_src=pdf-body
https://www.benchchem.com/product/b15565730?utm_src=pdf-body
https://www.benchchem.com/product/b15565730?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property Value
(1R,2S)-N-(3'-carbamimidoyl-[1,1'-biphenyl]-3-
1)-2-((S)-3-(4-fluorophenyl)-2-(3-

IUPAC Name yh-2-((S)-3-( phenyl)-2-(

(trifluoromethyl)benzamido)propanamido)cycloh
exane-1-carboxamide

Molecular Formula C36H34F4AN603
Molecular Weight 686.69 g/mol
CAS Number 3033379-90-4
Appearance Crystalline solid
Solubility Soluble in DMSO
Purity >98% (typically)

Signaling Pathway Inhibition

MI-1904 targets host cell proteases, specifically matriptase and TMPRSS2, which are critical

for the proteolytic activation of viral surface glycoproteins. The diagram below illustrates the

mechanism of action.
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Mechanism of MI-1904 antiviral activity.

Experimental Protocols
Preparation of a 10 mM MI-1904 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of MI-1904 in dimethyl
sulfoxide (DMSO).

Materials:

MI-1904 powder (MW: 686.69 g/mol )

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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» Pipettes and sterile filter tips
Procedure:
e Weighing the Compound:
o Tare a sterile, empty microcentrifuge tube on a calibrated analytical balance.
o Carefully weigh out 1 mg of MI-1904 powder into the tared tube. Record the exact weight.
e Calculating the Volume of DMSO:

o Use the following formula to calculate the required volume of DMSO to achieve a 10 mM
concentration:

= Volume (uL) = (Weight of MI-1904 (mg) / 686.69 g/mol ) * 100,000
o For 1 mg of MI-1904, the calculation is:
» (1 mg/686.69 g/mol) * 100,000 = 145.6 pL of DMSO
e Dissolving the Compound:

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
MI-1904 powder.

o Vortex the solution thoroughly until the compound is completely dissolved. Visually inspect
the solution to ensure there are no undissolved patrticles.

» Aliquoting and Storage:

o Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 uL) in sterile
microcentrifuge tubes. This minimizes freeze-thaw cycles.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.
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o Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-

term storage (up to 1 year).

Workflow for Preparing MI-1904 Stock Solution:

Weigh MI-1904 Powder

!

Calculate DMSO Volume

!

Add Anhydrous DMSO

!

Vortex to Dissolve

!
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(Store at -20°C or -80°C)
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Workflow for MI-1904 stock solution preparation.

Antiviral Assay: Influenza Virus Inhibition

This protocol provides a general method for assessing the antiviral activity of MI-1904 against
influenza A virus in a cell-based assay.

Materials:

Madin-Darby Canine Kidney (MDCK) cells

e Influenza A virus stock (e.g., HIN1 or HON2)
e Dulbecco's Modified Eagle Medium (DMEM)
o Fetal Bovine Serum (FBS)

e Trypsin-TPCK

e MI-1904 stock solution (10 mM in DMSO)

o 96-well cell culture plates

o Cell viability assay reagent (e.g., MTT, CellTiter-Glo®)
e Phosphate-Buffered Saline (PBS)
Procedure:

o Cell Seeding:

o Seed MDCK cells in a 96-well plate at a density that will result in a confluent monolayer
after 24 hours of incubation (e.g., 2 x 104 cells/well).

o Incubate the plate at 37°C in a 5% CO2 incubator.

e Compound Dilution:
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o Prepare serial dilutions of the 10 mM MI-1904 stock solution in infection medium (DMEM
with 1 pg/mL TPCK-treated trypsin and without FBS) to achieve final desired
concentrations (e.g., 1 uM, 5 uM, 10 uM, 20 pM, 50 uM).

o Include a vehicle control (DMSO) at the same final concentration as in the highest Mi-
1904 concentration well.

 Virus Infection and Treatment:
o When cells are confluent, wash the monolayer twice with PBS.

o Infect the cells with influenza A virus at a multiplicity of infection (MOI) of 0.01 in infection
medium.

o Immediately add the prepared dilutions of MI-1904 or vehicle control to the respective
wells.

o Include uninfected control wells (cells with medium only) and virus-only control wells.
 Incubation:

o Incubate the plate at 37°C in a 5% CO2 incubator for 48-72 hours, or until cytopathic effect
(CPE) is observed in the virus-only control wells.

e Assessment of Antiviral Activity:
o The antiviral effect can be quantified by various methods:

» CPE Inhibition Assay: Visually score the inhibition of virus-induced CPE under a
microscope.

» Cell Viability Assay: Measure cell viability using a reagent like MTT or CellTiter-Glo®.
The percentage of protection can be calculated relative to the uninfected and virus-only
controls.

» Viral Titer Reduction Assay: Collect the supernatant from each well and determine the
viral titer using a plaque assay or TCID50 assay.
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Logical Flow of an Antiviral Assay:
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Logical workflow for an in vitro antiviral assay.

Stability and Storage

Proper storage of MI-1904 and its stock solutions is critical to maintain its activity and ensure

the reproducibility of experimental results.
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Storage Shelf Life ) .
Form Special Conditions
Temperature (Recommended)
Store in a desiccator
Solid Powder -20°C > 2 years to protect from
moisture.
_ Aliguot to minimize
DMSO Stock Solution -20°C Up to 3 months
freeze-thaw cycles.
] Aliguot to minimize
DMSO Stock Solution -80°C Up to 1 year

freeze-thaw cycles.

Note: Avoid repeated freeze-thaw cycles of the DMSO stock solution as this can lead to
degradation of the compound. It is highly recommended to prepare single-use aliquots. Before
use, allow the frozen aliquot to thaw completely at room temperature and vortex briefly to
ensure homogeneity.

For further information or specific applications, it is recommended to consult the relevant
scientific literature and the supplier's technical datasheets.

 To cite this document: BenchChem. [Application Notes and Protocols for MI-1904 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565730#preparing-mi-1904-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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